Cas no 1351386-29-2 (N-Methyl-1,4-diazepane-1-carboxamide)

• Product Name: N-Methyl-1,4-diazepane-1-carboxamide
• CAS No: 1351386-29-2
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 4915623
• PubChem ID: 23090547
• Update Time: 2025-05-25

N-Methyl-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1,4-diazepane-1-carboxamide

• Inchi： 1S/C7H15N3O/c1-8-7(11)10-5-2-3-9-4-6-10/h9H,2-6H2,1H3,(H,8,11)
• InChI Key： RAJSFCCPOCJHSF-UHFFFAOYSA-N
• SMILES： O=C(NC)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: -0.7
• Topological Polar Surface Area: 44.4

Additional information on N-Methyl-1,4-diazepane-1-carboxamide

N-Methyl-1,4-diazepane-1-carboxamide: A Comprehensive Overview

N-Methyl-1,4-diazepane-1-carboxamide (CAS No. 1351386-29-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The structure of N-Methyl-1,4-diazepane-1-carboxamide features a carboxamide group attached to the nitrogen atom at position 1, along with a methyl group substitution at the same position. This unique structure contributes to its diverse chemical and biological properties.

The synthesis of N-Methyl-1,4-diazepane-1-carboxamide involves a series of well-defined chemical reactions. Starting from the corresponding diazepane derivative, the introduction of the methyl group and the carboxamide functionality is achieved through alkylation and amidation reactions, respectively. These steps are optimized to ensure high yields and purity of the final product. The compound's stability under various conditions has been extensively studied, making it suitable for further exploration in both academic and industrial settings.

Recent studies have highlighted the potential of N-Methyl-1,4-diazepane-1-carboxamide in drug discovery. Its ability to interact with specific biological targets has been investigated using advanced computational methods and experimental techniques. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for various diseases.

In addition to its pharmacological applications, N-Methyl-1,4-diazepane-1-carboxamide has also been explored for its role in catalytic processes. Researchers have demonstrated that this compound can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This dual functionality—both as a drug candidate and a catalyst—underscores its versatility in chemical research.

The structural properties of N-Methyl-1,4-diazepane-1-carboxamide play a crucial role in its biological activity. The diazepane ring provides rigidity to the molecule, while the carboxamide group introduces hydrogen bonding capabilities. These features contribute to the compound's ability to form stable interactions with biomolecules, making it an attractive candidate for further investigation in medicinal chemistry.

Moreover, recent advancements in analytical techniques have enabled a deeper understanding of the physical properties of N-Methyl-1,4-diazepane-1-carboxamide. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results and facilitating further research into its applications.

In conclusion, N-Methyl-1,4-diazepane-1-carboxamide (CAS No. 1351386-29-) represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, synthetic accessibility, and biological activity make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.